Cas no 80675-86-1 (Benzenamine, 4-(1H-imidazo[4,5-c]pyridin-2-yl)-N,N-dimethyl-)

• Product Name: Benzenamine, 4-(1H-imidazo[4,5-c]pyridin-2-yl)-N,N-dimethyl-
• CAS No: 80675-86-1
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 705223
• PubChem ID: 12650481
• Update Time: 2025-04-19

Benzenamine, 4-(1H-imidazo[4,5-c]pyridin-2-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1H-imidazo[4,5-c]pyridin-2-yl)-N,N-dimethyl-
• 4-(3H-imidazo[4,5-c]pyridin-2-yl)-N,N-dimethylaniline
• 4-{1H-imidazo[4,5-c]pyridin-2-yl}-N,N-dimethylaniline
• BDBM50224739
• AKOS006181219
• 4-(3H-imidazo[4,5-c]pyridin-2-yl)-N,N-dimethylbenzenamine
• 80675-86-1
• SCHEMBL7278198
• DTXSID30505699
• CHEMBL394313
• CHEMBL355818
• 4-(1H-Imidazo[4,5-c]pyridin-2-yl)-N,N-dimethylaniline

• Inchi： 1S/C14H14N4/c1-18(2)11-5-3-10(4-6-11)14-16-12-7-8-15-9-13(12)17-14/h3-9H,1-2H3,(H,16,17)
• InChI Key： QRSRSIXHIADPJG-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 238.121846464g/mol
• Monoisotopic Mass: 238.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų